Cas no 2680718-94-7 (1-{[(Benzyloxy)carbonyl]amino}-3-ethynylcyclobutane-1-carboxylic acid)

• Product Name: 1-{[(Benzyloxy)carbonyl]amino}-3-ethynylcyclobutane-1-carboxylic acid
• CAS No: 2680718-94-7
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 6613053
• PubChem ID: 165938546
• Update Time: 2025-05-21

1-{[(Benzyloxy)carbonyl]amino}-3-ethynylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680718-94-7
• 1-{[(benzyloxy)carbonyl]amino}-3-ethynylcyclobutane-1-carboxylic acid
• EN300-28283914
• 1-{[(Benzyloxy)carbonyl]amino}-3-ethynylcyclobutane-1-carboxylic acid

• Inchi： 1S/C15H15NO4/c1-2-11-8-15(9-11,13(17)18)16-14(19)20-10-12-6-4-3-5-7-12/h1,3-7,11H,8-10H2,(H,16,19)(H,17,18)
• InChI Key： QTGYREVZJIQGCI-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C#C)C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 273.10010796g/mol
• Monoisotopic Mass: 273.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-{[(Benzyloxy)carbonyl]amino}-3-ethynylcyclobutane-1-carboxylic acid

Research Brief on 1-{[(Benzyloxy)carbonyl]amino}-3-ethynylcyclobutane-1-carboxylic acid (CAS: 2680718-94-7)

The compound 1-{[(Benzyloxy)carbonyl]amino}-3-ethynylcyclobutane-1-carboxylic acid (CAS: 2680718-94-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief synthesizes the latest findings related to this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-{[(Benzyloxy)carbonyl]amino}-3-ethynylcyclobutane-1-carboxylic acid as a versatile building block in the synthesis of cyclobutane-based scaffolds. Cyclobutanes are increasingly recognized for their ability to modulate the conformational properties of bioactive molecules, thereby enhancing their binding affinity and selectivity. The ethynyl group in this compound provides a handle for further functionalization via click chemistry, making it a valuable intermediate in the development of targeted therapeutics.

One of the key advancements in the application of this compound is its use in the development of covalent inhibitors. Researchers have exploited the reactivity of the ethynyl moiety to design inhibitors that selectively target cysteine residues in disease-relevant proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of covalent kinase inhibitors, showing promising activity against resistant mutations in cancer models.

In addition to its role in covalent inhibition, 1-{[(Benzyloxy)carbonyl]amino}-3-ethynylcyclobutane-1-carboxylic acid has been explored as a precursor for the synthesis of macrocyclic peptides. The rigid cyclobutane core can impose conformational constraints on peptide chains, improving their metabolic stability and target engagement. A recent preprint on bioRxiv detailed the use of this compound in the synthesis of a novel class of macrocyclic peptides with enhanced oral bioavailability.

From a synthetic chemistry perspective, efforts have been made to optimize the preparation of this compound. A 2022 publication in Organic Letters described an improved route to 1-{[(Benzyloxy)carbonyl]amino}-3-ethynylcyclobutane-1-carboxylic acid via a [2+2] cycloaddition strategy, achieving higher yields and scalability. This advancement is critical for enabling its broader use in medicinal chemistry campaigns.

Looking ahead, the unique properties of 1-{[(Benzyloxy)carbonyl]amino}-3-ethynylcyclobutane-1-carboxylic acid position it as a valuable tool in the design of next-generation therapeutics. Ongoing research is exploring its application in targeted protein degradation, where its ability to form stable interactions with both target proteins and E3 ligases could be leveraged. Furthermore, its potential in radiopharmaceuticals, where the ethynyl group can be used for radiolabeling, is an area of active investigation.

In conclusion, 1-{[(Benzyloxy)carbonyl]amino}-3-ethynylcyclobutane-1-carboxylic acid represents a multifaceted compound with diverse applications in drug discovery. Its recent use in covalent inhibitors, macrocyclic peptides, and synthetic methodology development underscores its importance in contemporary medicinal chemistry. As research continues to uncover new applications for this scaffold, it is expected to play an increasingly prominent role in addressing unmet medical needs.